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Preclinical Evidence & Validation

The rationale for using derazantinib in cancers with FGFR2 alterations is strongly supported by preclinical

data. The following workflow summarizes the key experiments used to validate its mechanism of action.
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Shows multi-kinase activity against other targets.

* FGFR2-driven xenografts (e.g., NCI-H716, SNU-16)
* BaF3/FGFR? transfected cell lines

Demonstrated potent inhibition of FGFR kinase activity and downstream signaling pathway activatio
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Preclinical validation workflow for derazantinib.
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Clinical Evidence and Key Data

The clinical efficacy of derazantinib has been primarily evaluated in patients with advanced, unresectable
intrahepatic cholangiocarcinoma (iCCA) harboring FGFR2 fusions, a population with a high unmet

medical need [1] [2].

A phase 1/2 study (NCT01752920) and the subsequent phase 2 FIDES-01 study (NCT03230318)

demonstrated the following key efficacy outcomes, which are summarized in the table below [2] [3].

Cohort 2: FGFR2

Efficacy Endpoint

Cohort 1: FGFR2 Fusions

Mutations/Amplifications

Overall Response Rate
(ORR)

Disease Control Rate (DCR)

Median Progression-Free
Survival (PFS)

6-Month PFS Rate

Median Overall Survival

22.3% [3]

75.7% [3]

7.8 months [3] (5.7 months in
earlier phase 1/2 [2])

53.9% [3]

17.2 months [3]

6.8% [3]

63.6% [3]

8.3 months [3]

53.9% [3]

15.9 months [3]

(0S)

The safety profile of derazantinib is characterized by manageable on-target and class-effect toxicities [2]

[3].

Incidence (All
Grades)

Adverse Event Notes

Hyperphosphatemia 75.9% [2] (35% [3] in

larger study)

On-target, mechanism-based effect; managed with
diet and phosphate binders [2].

Fatigue/Asthenia 69.0% [2] (33% [3] in -

larger study)
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Incidence (All
Adverse Event Notes
Grades)

Increased AST/ALT Common (Grade 23: 9-  Requires monitoring [3].

10% [3])
Ocular Toxicity 41.4% [2] (Dry eye: Includes dry eyes; requires ophthalmologic
24% [3]) assessment for symptoms [2].

Resistance Mechanisms

Despite initial efficacy, the duration of response to derazantinib and other FGFR inhibitors is often limited
by the emergence of acquired resistance [1]. A key documented mechanism is the development of secondary
mutations in the FGFR2 kinase domain, which can interfere with drug binding [1] [2]. Research strategies
to overcome this include the development of irreversible FGFR inhibitors (e.g., futibatinib) that may be

less susceptible to such resistance mutations [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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